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Compound of Interest

Compound Name: 2-Bromo-7-methylnaphthalene

Cat. No.: B181319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 2-Bromo-7-methylnaphthalene. Due to the limited availability of published
experimental data, this document focuses on foundational information and presents a putative
synthesis pathway based on established chemical principles.

Chemical Structure and Properties

2-Bromo-7-methylnaphthalene is an aromatic hydrocarbon derivative with the chemical
formula C11HoBr.[1][2] Its structure consists of a naphthalene core substituted with a bromine
atom at the 2-position and a methyl group at the 7-position.

Table 1: Physicochemical Properties of 2-Bromo-7-methylnaphthalene
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Property Value Source
CAS Number 187746-76-5 [1]12]
Molecular Formula C11HoBr [1]12]
Molecular Weight 221.09 g/mol [2]
IUPAC Name 2-bromo-7-methylnaphthalene
SMILES CC1=CC2=C(C=C1)C=CC(=C o]

2)Br
Boiling Point 137.6 + 13.7 °C (Predicted) [1]
Density 1.4 + 0.1 g/cm3 (Predicted) [1]
LogP 4.2 (Predicted) [1]

Note: Experimental data for boiling point, density, and melting point are not consistently
available in the public domain. The presented values are based on computational predictions.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 2-
Bromo-7-methylnaphthalene is not readily available in published literature. For reference, the
spectral data for the related compound, 2-bromonaphthalene, can be found in various
databases such as the NIST WebBook.[3][4][5][6][7][8][9] Researchers synthesizing 2-Bromo-
7-methylnaphthalene will need to perform their own spectral characterization.

Synthesis of 2-Bromo-7-methylnaphthalene

A detailed, experimentally validated protocol for the synthesis of 2-Bromo-7-
methylnaphthalene is not explicitly available in the reviewed literature. However, a plausible
synthetic route can be proposed based on established methods for the bromination of
naphthalene derivatives. One common approach involves the electrophilic aromatic substitution
of a suitable precursor, such as 2-methylnaphthalene or a protected 7-methyl-2-naphthol.
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Putative Experimental Protocol: Bromination of 2-
Methylnaphthalene

This hypothetical protocol is adapted from general procedures for the bromination of aromatic
compounds. Caution: This procedure has not been experimentally validated for this specific
substrate and should be performed with appropriate safety precautions and optimization.

Materials:

2-Methylnaphthalene

N-Bromosuccinimide (NBS)

Anhydrous N,N-Dimethylformamide (DMF)

Inert atmosphere (e.g., Nitrogen or Argon)

Standard laboratory glassware for organic synthesis

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,
dissolve 2-methylnaphthalene (1.0 equivalent) in anhydrous DMF.

e Cool the solution to 0 °C using an ice bath.

e Slowly add N-Bromosuccinimide (1.05 equivalents) portion-wise to the stirred solution,
maintaining the temperature at O °C.

» Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

¢ Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by pouring the mixture into ice-cold water.

o Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).
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o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to isolate 2-Bromo-7-
methylnaphthalene. The separation of potential isomers will be critical.

Note: This reaction is likely to produce a mixture of brominated isomers. Careful purification
and characterization are essential to isolate the desired 2-Bromo-7-methylnaphthalene.

Visualization of Chemical Structure and a Generic

Synthetic Workflow
Chemical Structure of 2-Bromo-7-methylnaphthalene

Caption: Chemical structure of 2-Bromo-7-methylnaphthalene.

General Workflow for Synthesis and Purification
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Reaction in DMF
(0°C to RT)

2-Bromo-7-methylnaphthalene

Click to download full resolution via product page

Caption: A generalized workflow for the putative synthesis of 2-Bromo-7-methylnaphthalene.

Applications in Drug Development and Research

Currently, there is a lack of specific information in the scientific literature regarding the
biological activity, signaling pathway involvement, or direct applications of 2-Bromo-7-
methylnaphthalene in drug development. However, the naphthalene scaffold is a common
motif in many biologically active compounds.[10] Naphthalene derivatives have been
investigated for a wide range of therapeutic applications, including as anticancer, antimicrobial,
and anti-inflammatory agents.[10]

The presence of a bromine atom and a methyl group on the naphthalene core of 2-Bromo-7-
methylnaphthalene provides handles for further chemical modification, making it a potential
building block for the synthesis of more complex molecules for biological screening. For
instance, the bromo-substituent can be utilized in cross-coupling reactions, such as the Suzuki
or Heck reactions, to introduce new carbon-carbon bonds.
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Conclusion

2-Bromo-7-methylnaphthalene is a substituted naphthalene for which detailed experimental
data is scarce in the public domain. This guide has provided the available foundational
information and a putative synthetic strategy. Further research is required to fully characterize
this compound and explore its potential applications in medicinal chemistry and materials
science. Researchers interested in this molecule will need to undertake its synthesis and
subsequent detailed characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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